Cas no 113766-05-5 (3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-[(4-methylphenoxy)methyl]-)

3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-[(4-methylphenoxy)methyl]- structure
113766-05-5 structure
Product name:3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-[(4-methylphenoxy)methyl]-
CAS No:113766-05-5
MF:C10H12N4OS
MW:236.293479919434
CID:204459
PubChem ID:1041207

3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-[(4-methylphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-[(4-methylphenoxy)methyl]-
    • 4-amino-3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
    • 1H-1,2,4-Triazole-5-thione, 4-amino-3-((4-methylphenoxy)methyl)-
    • 4-Amino-3-(p-tolyloxymethyl)-1H-1,2,4-triazole-5(4H)-thione
    • 4-Amino-5-((p-tolyloxy)methyl)-4H-1,2,4-triazole-3-thiol
    • 4-Amino-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
    • AKOS000296702
    • 4-Amino-3-((4-methylphenoxy)methyl)-1H-1,2,4-triazole-5-thione
    • 113766-05-5
    • DTXSID70150546
    • Inchi: InChI=1S/C10H12N4OS/c1-7-2-4-8(5-3-7)15-6-9-12-13-10(16)14(9)11/h2-5H,6,11H2,1H3,(H,13,16)
    • InChI Key: HJKIXHOOIHRORL-UHFFFAOYSA-N
    • SMILES: CC1C=CC(OCC2=NNC(=S)N2N)=CC=1

Computed Properties

  • Exact Mass: 236.07336
  • Monoisotopic Mass: 236.073182
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 95

Experimental Properties

  • Density: 1.4
  • Boiling Point: 378.2°Cat760mmHg
  • Flash Point: 182.5°C
  • Refractive Index: 1.688
  • PSA: 65.96

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